Cas no 81-11-8 (4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+%)

4,4’-Diaminostilbene-2,2’-disulfonic Acid (95+%) is a high-purity organic compound primarily used as an intermediate in the synthesis of fluorescent whitening agents (FWAs) and dyes. Its stilbene backbone and sulfonic acid groups enhance water solubility and reactivity, making it suitable for applications in textiles, paper, and detergent industries. The ≥95% purity ensures consistent performance in downstream processes, minimizing impurities that could affect product quality. Its disulfonic acid functionality also facilitates further chemical modifications, such as coupling reactions. This compound is valued for its stability and efficiency in producing brightening agents, contributing to improved optical properties in end products. Proper handling and storage are recommended to maintain its integrity.
4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% structure
81-11-8 structure
Product Name:4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+%
CAS No:81-11-8
MF:C14H14N2O6S2
MW:370.400761127472
MDL:MFCD00024946
CID:34235
PubChem ID:87566859
Update Time:2025-05-27

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Diaminostilbene-2,2'-disulphonic acid
    • 2,2'-(1,2-Ethylenediyl)bis(5-aminobenzenesulfonic acid)
    • Amsonic acid
    • 4,4'-Diaminostilbene-2,2'-disulfonic acid
    • 4,4\'-Diaminostilbene-2,2\'-disulphonic acid
    • 4,4-Diaminostilbene-2,2-Disulfonic Acid
    • 2,2'-(1,2-ethenediyl)bis(5-amino)benzenesulfonic acid
    • 4,4'-Diamino-2,2'-stilbenedisulfonic acid
    • 4,4'-diamino-stilbene-2,2'-disulfonic acid
    • AMSOMICACID
    • DAS
    • DASD
    • DASDA
    • DSD ACID
    • flavonicacid
    • tinopalbhs
    • 4,4'-Diaminodiphenylethylene-2,2'-disulfonic acid
    • 2,2'-[(E)-1,2-Ethenediyl]bis[5-aminobenzenesulfonic acid]
    • UNII-H68088WVJL
    • 5-azaniumyl-2-[(E)-2-(4-azaniumyl-2-sulfonatophenyl)ethenyl]benzenesulfonate
    • 28096-93-7
    • Benzenesulfonic acid, 2,2'-(1E)-1,2-ethenediylbis(5-amino-
    • BBL000014
    • 5-amino-2-[(E)-2-(4-amino-2-sulfo-phenyl)vinyl]benzenesulfonic acid
    • Diamino stilbene disulfonic acid
    • AC-10923
    • p,p'-Diaminostilbene-o,o'-disulfonic acid
    • NSC163
    • LS-170804
    • 2,2'-(E)-ethene-1,2-diylbis(5-aminobenzenesulfonic acid)
    • A916804
    • p,p'-Diaminodiphenylethylene-o,o'-disulfonic acid
    • NCGC00164487-01
    • Q27279698
    • 3-14-00-02266 (Beilstein Handbook Reference)
    • (E)-4,4'-Diaminostilbene-2,2'-disulfonic acid
    • 2,2'-Stilbenedisulfonic acid, 4,4'-diamino-, (E)-
    • Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-amino-
    • CCRIS 4778
    • NCI-C60162
    • Ethyl7-Boc-5,6,7,8-tetrahydro-1,2,4-triazolo[4,5-a]pyrazine-3-carboxylate
    • Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-amino-
    • EINECS 201-325-2
    • 5-amino-2-[(E)-2-(4-amino-2-sulfophenyl)ethenyl]benzenesulfonic acid
    • trans-4,4'-Diaminostilbene-2,2'-disulfonic acid
    • D0121
    • 4-4'-Diamino-2,2'-stilbenedisulphonic acid
    • DTXSID5024926
    • MFCD00024946
    • 4,4'-Diamino-2,2'-stilbenedisulfonic acid, technical grade, 85%
    • Tox21_112127_1
    • p,o'-disulfonic acid
    • DTXSID60182371
    • EC 201-325-2
    • CAS-81-11-8
    • AKOS000269621
    • 81-11-8
    • CS-0128779
    • 2,2'-[(E)-1,2-ethenediyl]bis [5-aminobenzenesulfonic acid]
    • BRN 0629516
    • C14H14N2O6S2
    • AS-14239
    • Tinopal BHS
    • NSC 163
    • STK386223
    • SR-01000944844
    • Benzenesulfonic acid,2'-(1,2-ethenediyl)bis[5-amino-
    • CHEMBL1698380
    • (E)-4,4'-diamino-2,2'-stilbenedisulfonic acid
    • NCGC00164487-02
    • 4,4'-Diaminostilbene-2,2'-disulfonic Acid, 95+%
    • C14-H14-N2-O6-S2
    • UNII-899GJ5MP05
    • Benzene, 1,1'-(1,2-ethenediyl)bis-, diamino disulfo deriv.
    • 5-amino-2-[(1E)-2-(4-amino-2-sulfophenyl)ethenyl]benzene-1-sulfonic acid
    • 4,4-Diamino-2,2-stilbenedisulfonicacid
    • 4,4'-Diamino-2,2'-stilbenedisulfonic acid, (E)-
    • 4,4-Diamino-2,2-stilbenedisulfonic acid
    • Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-amino-, (E)-
    • CCG-236132
    • 4,4'-diaminostilben-2,2'-disulfonsyre
    • Benzenesulfonic acid, 2,2'-(1,2-ethylenediyl)bis(5-amino-
    • (E)-4,4'-Diamino-2,2'-stilbendisulfonsaeure
    • 6,6'-(Ethene-1,2-diyl)bis(3-aminobenzenesulfonic acid)
    • Amsonsaeure
    • 2,2'-(1,2-Ethenediyl)bis(5-amino-benzenesulfonic acid)
    • NSC659761
    • HSDB 4239
    • DTXCID204926
    • Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-amino
    • Flavonic acid
    • H68088WVJL
    • 899GJ5MP05
    • 4,4/'-Diamino-2,2/'-stilbenedisulfonic acid, (E)-
    • Diaminostilbenedisulfonic acid
    • 2,2'-Disulfo-4,4'-stilbenediamine
    • 4,4'-Diaminostilbene-2,2'-disulfonic acid, (E)-
    • Benzenesulfonic acid, 2,2'-[(E)-1,2-ethenediyl]bis[5-amino-
    • Benzene, 1,1'-(1,2-ethenediyl)bis-, diamino disulfo deriv
    • SCHEMBL38871
    • 2,2'-Stilbenedisulfonic acid, 4,4'-diamino-
    • Benzene,1'-(1,2-ethenediyl)bis-, diamino disulfo deriv.
    • SR-01000944844-1
    • Tox21_112127
    • 4 pound not4'-Diamino-2 pound not2'-stilbenedisulfonic acid
    • NS00005435
    • NSC-163
    • 2,4'-stilbenediamine
    • 2,2′-(1,2-Ethenediyl)bis[5-aminobenzenesulfonic acid] (ACI)
    • 2,2′-Stilbenedisulfonic acid, 4,4′-diamino- (6CI, 7CI, 8CI)
    • 2,2′-Disulfo-4,4′-stilbenediamine
    • 4,4′-Diamino-2,2′-stilbenedisulfonic acid
    • p,p′-Diaminodiphenylethylene-o,o′-disulfonic acid
    • p,p′-Diaminostilbene-o,o′-disulfonic acid
    • 4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+%
    • DTXCID70104862
    • MDL： MFCD00024946
    • Inchi： 1S/C14H14N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22)
    • InChI Key： REJHVSOVQBJEBF-UHFFFAOYSA-N
    • SMILES： O=S(C1C(C=CC2C(S(O)(=O)=O)=CC(N)=CC=2)=CC=C(N)C=1)(O)=O
    • BRN： 629516

Computed Properties

  • Exact Mass: 370.02900
  • Monoisotopic Mass: 370.029328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 161

Experimental Properties

  • Color/Form: Yellow or light yellow needle like hygroscopic crystals, industrial products are light yellow paste.
  • Density: 1.4732 (rough estimate)
  • Melting Point: >300 °C (lit.)
  • Refractive Index: 1.6510 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
  • Stability/Shelf Life: Stable. Combustible. Incompatible with iron, strong oxidizing agents.
  • PSA: 177.54000
  • LogP: 4.83880
  • Merck: 595
  • Solubility: It is very slightly soluble in water, soluble in ethanol and ether, and easily soluble in alkali solution.

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Security Information

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Pricemore >>

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4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Production Method

Production Method 1

121-03-9 121-03-9
81-11-8 81-11-8
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Ferrous sulfate ,  Manganese sulfate Solvents: Water ;  20 - 30 min, basified, 56 °C; basified, 56 °C → 58 °C; 1 h, basified, 59 °C; 2 h, basified, 59 °C; 2 h, basified, 59 °C; 5 h, basified, 59 °C; 2 h, basified, 59 °C
Reference
Composite oxidative catalyst for synthesis of a dye intermediate
Gao, Congran; et al, Ningxia Shiyou Huagong, 2004, 23(2), 12-13

Production Method 2

81-11-8 81-11-8
Reaction Conditions
1.1 Reagents: Sulfur trioxide ;  75 - 85 °C; 100 min, 100 - 105 °C
1.2 Reagents: Oxygen ;  5 min, 100 - 105 °C; 40 min, 105 °C → 120 °C
2.1 Reagents: Sodium hydroxide ,  Oxygen Catalysts: Dimethyl sulfoxide ,  Manganese diacetate Solvents: Ethanol ,  Water ;  6 - 7 h, 15 - 20 °C
3.1 Reagents: Hydrogen ,  Sulfuric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  0.55 - 0.65 MPa, 65 - 70 °C
Reference
Clean production technology of DSD acid
Wu, Ren-Tao; et al, Qingdao Keji Daxue Xuebao, 2003, 24(4), 358-361

Production Method 3

128-42-7 128-42-7
81-11-8 81-11-8
5136-34-5 5136-34-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Water ;  1 MPa, 303 K
Reference
Liquid phase hydrogenation of 4,4'-dinitrostilbene-2,2'-disulfonic acid over Pd-catalysts
Massenova, A. T., Bayandamalary Kazakstan Respublikasy Ulttyk Gylym Akademiyasynyn, 2003, (6), 60-63

Production Method 4

53005-05-3 53005-05-3
81-11-8 81-11-8
Reaction Conditions
1.1 Solvents: Water ;  48 h, pH 7, 50 °C
Reference
Discovery of Potent CLC Chloride Channel Inhibitors
Matulef, Kimberly; et al, ACS Chemical Biology, 2008, 3(7), 419-428

Production Method 5

3709-43-1 3709-43-1
81-11-8 81-11-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Water ;  pH 5 - 7, 0.5 - 0.65 MPa, 45 - 50 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 1 - 2
Reference
Preparation of 4, 4'-diaminostilbene-2, 2'-disulfonic acid by Pt/C catalytic hydrogenation
Zhang, Junhua; et al, Huagong Jinzhan, 2012, 31(9), 2070-2074

Production Method 6

128-42-7 128-42-7
81-11-8 81-11-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Gold ,  Titania Solvents: Water ;  rt → 120 °C; 5 h, 5 bar, 120 °C
Reference
Supported nano-sized gold catalysts for selective reduction of 4,4'-dinitrostilbene-2,2'-disulfonic acid using different reductants
Chen, Ying; et al, Dyes and Pigments, 2012, 95(2), 215-220

Production Method 7

118-88-7 118-88-7
81-11-8 81-11-8
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrazine hydrate (1:1) Solvents: Diethylene glycol ,  Water ;  rt; 30 min, reflux; 2.5 h, reflux
Reference
Facile, mild and convenient preparation and characterization of some novel Schiff base ligands from synthetic diamines and salicylaldehyde
Naeimi, Hossein; et al, Bulletin of the Chemical Society of Ethiopia, 2015, 29(1), 117-122

Production Method 8

128-42-7 128-42-7
81-11-8 81-11-8
6404-60-0 6404-60-0
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Calcium carbonate ,  Palladium Solvents: Ethanol ;  0.5 - 5 MPa, 303 - 373 K
Reference
Selective hydrogenation of unsaturated nitro compounds in the presence of Pd catalysts
Masenova, A. T., Izvestiya Natsional'noi Akademii Nauk Respubliki Kazakhstan, 2003, (5), 13-17

Production Method 9

128-42-7 128-42-7
81-11-8 81-11-8
5136-34-5 5136-34-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Water ;  1 MPa, 65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min, pH 2, rt
Reference
Synthesis of 4,4'-diaminostilbene-2,2'-disulfonic acid by palladium-carbon selective hydrogenation
Zhao, Xiao-bo; et al, Shiyou Huagong, 2003, 32(11), 941-943

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Raw materials

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Preparation Products

4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+% Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:81-11-8)4,4'-Diamino-2,2'-stilbenedisulfonic acid
Order Number:sfd1638
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Amadis Chemical Company Limited
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(CAS:81-11-8)4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+%
Order Number:A916804
Stock Status:in Stock
Quantity:500g
Purity:99%
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Price ($):206.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:81-11-8)DSD酸
Order Number:LE26586881
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:81-11-8)4,4'-Diamino-2,2'-stilbenedisulfonic acid
sfd1638
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:81-11-8)4,4’-Diaminostilbene-2,2’-disulfonic Acid, 95+%
A916804
Purity:99%
Quantity:500g
Price ($):206.0
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